![molecular formula C19H20ClFN2O3S B2709074 N-(4-chlorophenyl)-2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)acetamide CAS No. 1021090-24-3](/img/structure/B2709074.png)
N-(4-chlorophenyl)-2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-chlorophenyl)-2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)acetamide, also known as CFM-2, is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound was first synthesized in the early 2000s and has since been used in a variety of studies to investigate its mechanism of action and potential therapeutic applications.
Scientific Research Applications
Synthesis and Characterization
Research has been conducted on the synthesis and characterization of derivatives related to N-(4-chlorophenyl)-2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)acetamide, highlighting their potential in various therapeutic areas. These studies involve complex synthetic routes to obtain compounds with targeted properties and functionalities. For example, a study focused on the synthesis and pharmacological evaluation of derivatives showing antibacterial and anti-enzymatic potential, supported by hemolytic activity analysis (K. Nafeesa et al., 2017).
Antibacterial Activity
Several derivatives have been synthesized and screened for their antibacterial potentials against various bacterial strains. These compounds have shown moderate to good inhibitory effects on the growth of bacteria, indicating their potential as antibacterial agents. For instance, compounds bearing azinane and 1,3,4-oxadiazole heterocyclic cores were evaluated for their antibacterial properties, demonstrating activity against strains like Salmonella typhi and Escherichia coli (Kashif Iqbal et al., 2017).
Antithrombotic and Anticancer Activities
Research has also explored the antithrombotic properties of related compounds, revealing their effectiveness in various animal models of thrombosis. These findings suggest potential applications in preventing thrombotic diseases (J. Lorrain et al., 2003). Additionally, the cytotoxic activities of novel sulfonamide derivatives against cancer cell lines have been investigated, identifying compounds with potent anticancer effects (M. Ghorab et al., 2015).
Vibrational Spectroscopic Analysis
Vibrational spectroscopic techniques, such as Raman and Fourier transform infrared spectroscopy, have been employed to characterize the antiviral molecule N–(4–chlorophenyl)–2–[(4,6–di–aminopyrimidin–2–yl)sulfanyl]acetamide. This approach provides insights into the molecular structure and stability of the compound (S. J. Jenepha Mary et al., 2022).
Alzheimer's Disease Research
Compounds derived from N-(4-chlorophenyl)-2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)acetamide have been synthesized and evaluated as potential drug candidates for Alzheimer’s disease, demonstrating enzyme inhibition activity against acetylcholinesterase, a target in Alzheimer's disease management (A. Rehman et al., 2018).
properties
IUPAC Name |
N-(4-chlorophenyl)-2-[1-(4-fluorophenyl)sulfonylpiperidin-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20ClFN2O3S/c20-14-4-8-16(9-5-14)22-19(24)13-17-3-1-2-12-23(17)27(25,26)18-10-6-15(21)7-11-18/h4-11,17H,1-3,12-13H2,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVHZTJUVOCFWFM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C(C1)CC(=O)NC2=CC=C(C=C2)Cl)S(=O)(=O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20ClFN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-chlorophenyl)-2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.